Cas no 35354-29-1 (3,5-Diacetoxybenzoic acid)

• Product Name: 3,5-Diacetoxybenzoic acid
• CAS No: 35354-29-1
• MF: C₁₁H₁₀O₆
• MW: 238.193503856659
• MDL: MFCD00017591
• CID: 89146
• PubChem ID: 87569228
• Update Time: 2025-04-18

3,5-Diacetoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Diacetoxybenzoic acid
• 3,5-bis(acetyloxy)Benzoic acid
• 3,5-diacetyloxybenzoic acid
• 3,5-Diacetoxy-benzoesaeure
• 3,5-diacetoxy-benzoic acid
• 3.5-Diacetoxibenzoesaeure
• SCHEMBL417129
• Benzoic acid, 3,5-bis(acetyloxy)-
• D2844
• Maybridge1_004330
• PS-7618
• Oprea1_191803
• SB36791
• A822746
• DTXSID50337196
• 35354-29-1
• 3,5-Diacethoxybenzoic acid
• 3.5-diacetoxybenzoic Acid
• 3,5-Bis(acetyloxy)benzoic acid #
• a-Resorcylic acid, diacetate
• MFCD00017591
• AMY23978
• InChI=1/C11H10O6/c1-6(12)16-9-3-8(11(14)15)4-10(5-9)17-7(2)13/h3-5H,1-2H3,(H,14,15)
• FT-0614487
• STR04785
• AKOS005614430
• 3,5-Diacetoxy Benzoic Acid
• QBTDQJMLMVEUTQ-UHFFFAOYSA-
• 3,5-diacetyloxybezoic acid
• 145087-21-4
• HMS553M20
• STK894907
• SY050096

• MDL： MFCD00017591
• Inchi： 1S/C11H10O6/c1-6(12)16-9-3-8(11(14)15)4-10(5-9)17-7(2)13/h3-5H,1-2H3,(H,14,15)
• InChI Key： QBTDQJMLMVEUTQ-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C=C(C=C(C(=O)O)C=1)OC(C)=O
• BRN： 2741728

Computed Properties

• Exact Mass: 238.04800
• Monoisotopic Mass: 238.04773803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• Color/Form: solid
• Density: 1.344±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 159.0 to 163.0 deg-C
• Boiling Point: 408.4±35.0 °C at 760 mmHg
• Flash Point: 160.4±19.4 °C
• Refractive Index: 1.543
• Solubility: Very slightly soluble (0.6 g/l) (25 º C),
• PSA: 89.90000
• LogP: 1.23540
• Solubility: Uncertain

3,5-Diacetoxybenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters